Cas no 1020748-26-8 (4-(1-Methyl-1H-tetrazol-5-yl)piperidine hydrochloride)

• Product Name: 4-(1-Methyl-1H-tetrazol-5-yl)piperidine hydrochloride
• CAS No: 1020748-26-8
• MF: C₇H₁₄ClN₅
• MW: 203.672559261322
• MDL: MFCD26407003
• CID: 4568025
• Update Time: 2025-10-31

4-(1-Methyl-1H-tetrazol-5-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1-Methyl-1H-tetrazol-5-yl)piperidine hydrochloride
• 4-(1-METHYL-1H-TETRAZOL-5-YL)PIPERIDINE HCL
• 4-(1-methyltetrazol-5-yl)piperidine;hydrochloride
• Z2760930279
• 4-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride

• MDL： MFCD26407003
• Inchi： 1S/C7H13N5.ClH/c1-12-7(9-10-11-12)6-2-4-8-5-3-6;/h6,8H,2-5H2,1H3;1H
• InChI Key： PANRAXZZWZHJAQ-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C2=NN=NN2C)CC1

Computed Properties

• Exact Mass: 203.093773g/mol
• Monoisotopic Mass: 203.093773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 203.67g/mol
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(1-Methyl-1H-tetrazol-5-yl)piperidine hydrochloride

Introduction to 4-(1-Methyl-1H-tetrazol-5-yl)piperidine hydrochloride (CAS No. 1020748-26-8)

4-(1-Methyl-1H-tetrazol-5-yl)piperidine hydrochloride, identified by the chemical identifier CAS No. 1020748-26-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural incorporation of a 1-methyl-1H-tetrazole moiety into the piperidine backbone introduces unique pharmacophoric features that contribute to its distinctive chemical and biological properties.

The 1-methyl-1H-tetrazole group is a heterocyclic compound characterized by a five-membered ring containing four nitrogen atoms and one methyl substituent. This structural motif is known for its ability to interact with biological targets in various ways, including through hydrogen bonding and electrostatic interactions. In the context of 4-(1-methyl-1H-tetrazol-5-yl)piperidine hydrochloride, the tetrazole ring enhances the compound's solubility and bioavailability, making it a promising candidate for further development in drug discovery.

4-(1-Methyl-1H-tetrazol-5-yl)piperidine hydrochloride has garnered attention in recent years due to its potential applications in the treatment of neurological disorders, cardiovascular diseases, and other metabolic conditions. The piperidine scaffold is particularly relevant in medicinal chemistry due to its prevalence in bioactive molecules, including antipsychotic, antihistaminic, and anti-inflammatory agents. The combination of these two pharmacologically relevant moieties suggests that this compound may exhibit multifaceted therapeutic effects.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(1-Methyl-1H-tetrazol-5-yl)piperidine hydrochloride and biological targets. Studies have demonstrated that the compound can bind to specific receptors and enzymes, modulating pathways involved in neurotransmitter release and signal transduction. These findings align with emerging research on the role of piperidine derivatives in managing neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmacokinetic profile of 4-(1-Methyl-1H-tetrazol-5-yl)piperidine hydrochloride is another critical aspect that has been extensively studied. Preliminary data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for oral administration. Additionally, its stability under various conditions makes it suitable for formulation into tablets or capsules, enhancing its practicality for clinical use.

In vitro studies have revealed that 4-(1-Methyl-1H-tetrazol-5-yl)piperidine hydrochloride demonstrates significant inhibitory activity against certain enzymes implicated in inflammation and oxidative stress. These effects are particularly relevant given the growing evidence linking these pathways to chronic diseases. Moreover, the compound's ability to cross the blood-brain barrier has opened new avenues for treating central nervous system disorders without significant side effects.

The synthesis of 4-(1-Methyl-1H-tetrazol-5-yl)piperidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency. These techniques not only enhance scalability but also reduce environmental impact by minimizing waste generation.

Regulatory considerations play a crucial role in the development of pharmaceutical compounds like 4-(1-Methyl-1H-tetrazol-5-yl)piperidine hydrochloride. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for ensuring safety and efficacy before clinical trials can commence. Recent regulatory updates have emphasized the importance of sustainability in drug production, encouraging manufacturers to adopt greener synthetic routes.

The potential therapeutic applications of 4-(1-Methyl-1H-tetrazol-5-yl)piperidine hydrochloride extend beyond neurological disorders. Research is ongoing into its efficacy in treating cardiovascular conditions by modulating lipid metabolism and preventing platelet aggregation. Additionally, its anti-inflammatory properties make it a candidate for developing novel treatments for autoimmune diseases such as rheumatoid arthritis.

Collaborative efforts between academic institutions and pharmaceutical companies are vital for advancing the development of compounds like 4-(1-Methyl-1H-tetrazol-5-yl)piperidine hydrochloride. Such partnerships facilitate knowledge exchange and resource sharing, accelerating progress from preclinical studies to market-ready therapies. The integration of artificial intelligence (AI) tools into drug discovery processes has further enhanced efficiency by predicting molecular properties and identifying promising candidates faster than traditional methods.

The future prospects for 4-(1-Methyl-1H-tetrazol-5-yl)piperidine hydrochloride are promising, with ongoing research exploring its mechanisms of action and potential synergies with other therapeutic agents. As our understanding of disease biology continues to evolve, this compound may find new applications in precision medicine approaches tailored to individual patient needs. The versatility of its chemical structure allows for modifications that could enhance its pharmacological profile further.